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Compound of Interest

Compound Name: Sigamide

Cat. No.: B1255817

For Researchers, Scientists, and Chemical Synthesis Professionals

Disclaimer: The information provided in this document is based on publicly available data for
the chemical compound associated with CAS number 928789-96-2. Initial searches did not
yield any evidence of this compound being a drug candidate or having established biological
activity. Therefore, this guide focuses on its chemical properties and applications in synthesis.

Executive Summary

This technical guide provides a comprehensive overview of the chemical compound identified
by CAS number 928789-96-2, also known as Sigamide. The primary application of this
compound is in the field of chemical synthesis, specifically as a reagent in the creation of chiral
1,2-diarylsubstituted aziridines. This document consolidates available data on its chemical and
physical properties. No information regarding biological activity, mechanism of action in a
biological context, or clinical trials was found for this compound.

Chemical and Physical Properties

The fundamental physicochemical properties of Sigamide are summarized below for easy
reference and comparison.
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Property

Value

Reference

CAS Number

928789-96-2

[L1I2]E31[4]05]16]

Alternate Names

S-N-(3,5-Di-tert-butylphenyl)-3-
methyl-2-(N-formyl-N-

methylamino)butanamide

[1](2]

Molecular Formula C21H34N202 [1112][3]

Molecular Weight 346.51 g/mol [1112114]
(2S)-N-(3,5-ditert-
butylphenyl)-2-

IUPAC Name yipheny) ) [7]
[formyl(methyl)amino]-3-
methylbutanamide

Melting Point 180-186 °C [2]

Boiling Point (Predicted)

486.1+45.0 °C

[2]

Density (Predicted)

1.008+0.06 g/cm3

[2]

Form

Solid

Assay

96%

Optical Activity

[a]22/D -170°,c=1in
chloroform

Storage Temperature

2-8°C

Synthesis and Application
Application in Chiral Synthesis

Sigamide is utilized in the synthesis of chiral 1,2-diarylsubstituted aziridines.[1][5] Aziridines

are important three-membered heterocyclic compounds that serve as versatile building blocks

in organic synthesis for the preparation of more complex nitrogen-containing molecules. The

chirality of these molecules is crucial for their application in areas such as medicinal chemistry,

where stereoisomers can have vastly different biological activities.
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Logical Relationship of Identified Information

The following diagram illustrates the relationship between the identifying information for the
compound and its primary application.

Logical Relationship of Sigamide Information

Compound Identification

CAS Number

928789-96-2

is known as corresponds to

Alternate Name IUPAC Name
Sigamide (2S)-N-(3,5-ditert-butylphenyl)-2-[formyl(methyl)amino]-3-methylbutanamide
[
is used for /nas

Application ¢Chemical Propetties

Used in the synthesis of Molecular Formula
chiral 1,2-diarylsubstituted aziridines C21H34N202

as

Molecular Weight
346.51 g/mol

Click to download full resolution via product page

Caption: Relationship between Sigamide's identifiers and its synthetic application.

Experimental Protocols

Detailed experimental protocols for the synthesis of chiral 1,2-diarylsubstituted aziridines using
Sigamide would be found in specialized organic chemistry literature. The available search
results did not provide specific, step-by-step experimental methodologies. Researchers
interested in utilizing Sigamide should consult peer-reviewed publications in the field of
synthetic organic chemistry for detailed protocols.

Conclusion
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The compound with CAS number 928789-96-2, known as Sigamide, is a chemical reagent
with a defined role in synthetic organic chemistry. Its properties are well-documented in
chemical databases. It is important to note the absence of any data suggesting that Sigamide
is a therapeutic agent or has been investigated for biological activity. Therefore, its relevance is
primarily for professionals in chemical synthesis and research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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